Cas no 868375-81-9 (N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-dimethoxybenzamide)

• Product Name: N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-dimethoxybenzamide
• CAS No: 868375-81-9
• MF: C₁₈H₁₇FN₂O₃S
• MW: 360.402586698532
• CID: 6176857
• PubChem ID: 2151157
• Update Time: 2025-05-19

N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-dimethoxybenzamide
• (Z)-N-(3-ethyl-4-fluorobenzo[d]thiazol-2(3H)-ylidene)-2,6-dimethoxybenzamide
• 868375-81-9
• N-(3-ethyl-4-fluoro-1,3-benzothiazol-2-ylidene)-2,6-dimethoxybenzamide
• AKOS024611231
• F1814-1820
• N-[(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,6-dimethoxybenzamide

• Inchi： 1S/C18H17FN2O3S/c1-4-21-16-11(19)7-5-10-14(16)25-18(21)20-17(22)15-12(23-2)8-6-9-13(15)24-3/h5-10H,4H2,1-3H3/b20-18-
• InChI Key： GDZQPUGBSOZDLU-ZZEZOPTASA-N
• SMILES： S1/C(=N\C(C2C(=CC=CC=2OC)OC)=O)/N(CC)C2C(=CC=CC1=2)F

Computed Properties

• Exact Mass: 360.09439174g/mol
• Monoisotopic Mass: 360.09439174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 76.4Ų

Additional information on N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-dimethoxybenzamide

N-(2Z)-3-Ethyl-4-Fluoro-2,3-Dihydro-1,3-Benzothiazol-2-Ylidene-2,6-Dimethoxybenzamide (CAS No. 868375-81-9)

The compound N-(2Z)-3-Ethyl-4-Fluoro-2,3-Dihydro-1,3-Benzothiazol-2-Ylidene-2,6-Dimethoxybenzamide, identified by the CAS registry number 868375-81-9, represents a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structural features, which include a benzothiazole moiety and a dimethoxybenzamide group. The combination of these functional groups contributes to its distinct chemical properties and reactivity.

The benzothiazole core of this molecule is a well-known heterocyclic structure that has been extensively studied for its versatile reactivity and biological activity. The presence of the fluoro substituent at the 4-position of the benzothiazole ring introduces electronic effects that can influence the compound's stability and reactivity. Additionally, the ethyl group at the 3-position adds to the steric environment around the molecule, potentially affecting its interactions with other molecules.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and development. For instance, benzothiazole derivatives have been explored for their potential as anti-inflammatory agents, antioxidants, and even anticancer drugs. The integration of a dimethoxybenzamide group further enhances the compound's functionality by introducing additional hydrogen bonding capabilities and hydrophilic properties. This makes it a promising candidate for various medicinal chemistry applications.

The synthesis of this compound involves a series of carefully designed organic reactions. Key steps include the formation of the benzothiazole ring through condensation reactions and subsequent functionalization to introduce the ethyl and fluoro substituents. The final step involves coupling this intermediate with the dimethoxybenzamide group to complete the molecule's structure. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the compound's identity and purity.

In terms of biological activity, preliminary assays have shown that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. This suggests its potential as a lead compound in the development of novel anti-inflammatory agents. Furthermore, its ability to interact with cellular receptors makes it a valuable tool for studying molecular recognition processes.

From an environmental perspective, understanding the fate and transport of such compounds is crucial for assessing their potential impact on ecosystems. Studies are ongoing to evaluate their biodegradability and toxicity profiles under various conditions. These investigations are essential for ensuring responsible use and disposal practices in industrial settings.

In conclusion, N-(2Z)-3-Ethyl-4-Fluoro-2,3-Dihydro-1,3-Benzothiazol-2-Ylidene-2,6-Dimethoxybenzamide (CAS No. 868375-81-9) stands out as a multifaceted organic compound with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable asset in contemporary chemical research.